Cas no 865287-93-0 (N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 865287-93-0
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.330541849136
• CID: 6072206
• PubChem ID: 2104485
• Update Time: 2025-11-07

N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• 1,4-Benzodioxin-6-carboxamide, 2,3-dihydro-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• CCG-193192
• 865287-93-0
• AKOS002045556
• N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CHEMBL4971440
• F1374-1007

• Inchi： 1S/C15H11N3O4S/c19-13(9-3-4-10-11(8-9)21-6-5-20-10)16-15-18-17-14(22-15)12-2-1-7-23-12/h1-4,7-8H,5-6H2,(H,16,18,19)
• InChI Key： JVVILTMCUAZVAB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NN=C(C4SC=CC=4)O3)=O)C=C2OCC1

Computed Properties

• Exact Mass: 329.04702701g/mol
• Monoisotopic Mass: 329.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• pka: 10.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 865287-93-0): A Comprehensive Overview

N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 865287-93-0) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene and oxadiazole moieties, exhibits a range of intriguing properties that make it a subject of ongoing research. Its molecular structure combines a benzodioxine core with a carboxamide functional group, offering versatile applications in drug discovery and organic electronics.

The 1,3,4-oxadiazole ring in N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is known for its electron-withdrawing properties, which contribute to the compound's stability and reactivity. This feature is particularly valuable in the design of pharmaceutical intermediates and organic semiconductors. Researchers have explored its potential as a bioactive scaffold due to its ability to interact with various biological targets, including enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has surged, driven by advancements in drug discovery and material science. The compound's thiophene moiety, in particular, has been linked to enhanced photophysical properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells. Its benzodioxine core further adds to its versatility, enabling modifications that tailor its properties for specific applications.

One of the most frequently asked questions about CAS No. 865287-93-0 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), while remaining stable at room temperature. This makes it suitable for use in laboratory synthesis and industrial-scale production. Additionally, its carboxamide group allows for further functionalization, enabling the creation of derivatives with tailored properties.

The synthesis of N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide typically involves multi-step reactions, including cyclization and condensation processes. Researchers have optimized these methods to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. These advancements have made the compound more accessible for both academic and industrial research.

In the context of medicinal chemistry, N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been investigated for its potential as a kinase inhibitor. Kinases play a critical role in cell signaling, and their dysregulation is associated with diseases such as cancer and autoimmune disorders. Preliminary studies suggest that this compound may exhibit selective inhibition against certain kinase targets, paving the way for further development as a therapeutic agent.

Another area of interest is the compound's role in material science. Its conjugated system, derived from the thiophene and oxadiazole rings, contributes to its electronic properties. This has led to explorations of its use in conductive polymers and photovoltaic devices. The compound's ability to absorb and emit light in the visible spectrum makes it a promising candidate for optoelectronic applications.

Market trends indicate a growing interest in heterocyclic compounds like N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide, particularly in the pharmaceutical and electronics sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet research demands. Its CAS No. 865287-93-0 serves as a unique identifier, ensuring accurate sourcing and quality control.

For researchers seeking to explore the potential of N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide, it is essential to consider its structure-activity relationships (SAR). Modifications to the thiophene or oxadiazole rings can significantly alter its biological and physical properties. Computational modeling and high-throughput screening have become valuable tools in optimizing these modifications for specific applications.

In conclusion, N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 865287-93-0) represents a fascinating example of how heterocyclic chemistry can bridge the gap between drug discovery and material science. Its unique structural features and versatile applications make it a compound of enduring interest to researchers and industries alike. As advancements in synthesis and characterization continue, its potential is likely to expand, offering new opportunities for innovation.